Cas no 1805477-82-0 (Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805477-82-0
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880878
• Update Time: 2025-07-17

Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)7-5(10(13,14)15)2-4(3-16)6(17-7)8(11)12/h2,8H,1H3
• InChI Key： TXBOIPUVYZHLNW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(F)F)N=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805477-82-0)

Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805477-82-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a cyano group and a methyl carboxylate moiety, further enhances its reactivity and versatility in organic transformations.

The growing interest in fluorinated compounds like Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate can be attributed to their widespread applications in drug discovery and crop protection. Researchers are increasingly exploring the role of fluorine-containing pyridines in modulating biological activity, improving metabolic stability, and enhancing lipophilicity. This compound, in particular, has been investigated for its potential as a building block in the development of next-generation pesticides and pharmaceutical intermediates, aligning with the global demand for sustainable and efficient chemical solutions.

One of the key advantages of CAS No. 1805477-82-0 lies in its ability to serve as a precursor for the synthesis of complex heterocyclic systems. The presence of both electron-withdrawing and electron-donating groups within its structure allows for selective functionalization, making it a favorite among synthetic chemists. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes, which are critical for constructing pharmacophores and agrochemical active ingredients.

In the context of environmental sustainability, Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate has been evaluated for its biodegradability and eco-toxological profile. With the increasing regulatory focus on green chemistry and reduced environmental impact, this compound offers a balanced approach by combining high efficacy with relatively low persistence in ecosystems. This aligns with the industry's shift toward sustainable agrochemicals and eco-friendly pharmaceuticals, addressing consumer concerns about chemical safety and environmental stewardship.

From a commercial perspective, the demand for CAS No. 1805477-82-0 is driven by its applicability in high-value markets. The pharmaceutical industry utilizes it in the synthesis of small molecule inhibitors and kinase-targeted therapies, while the agrochemical sector leverages its properties to develop novel herbicides and insecticides. Its compatibility with modern catalytic methodologies and flow chemistry techniques further enhances its appeal, enabling scalable and cost-effective production.

Looking ahead, the future of Methyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate appears promising, with ongoing research exploring its potential in material science and electronic applications. As the scientific community continues to uncover new uses for fluorinated pyridines, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines. Its combination of structural uniqueness, reactivity, and adaptability ensures its relevance in an ever-evolving chemical landscape.